N-(4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(methoxymethyl)-2-oxo-1H-quinolin-7-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H23N3O5S/c1-30-14-16-12-21(26)24-20-13-17(6-9-19(16)20)23-22(27)15-4-7-18(8-5-15)31(28,29)25-10-2-3-11-25/h4-9,12-13H,2-3,10-11,14H2,1H3,(H,23,27)(H,24,26)
• InChI Key: NLNWQVUWSSKSFH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=O)NC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol
• CAS No.: 1251573-78-0

Description

N-(4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H23N3O5S and its molecular weight is 441.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

One area of research involves the synthesis and characterization of quinazoline derivatives, exploring their potential as diuretic, antihypertensive, and anti-diabetic agents. For instance, a study by Rahman et al. (2014) focused on the synthesis of N-substituted quinazoline derivatives, evaluating their pharmacological activities including diuretic and antihypertensive effects (Rahman et al., 2014).

Antitumor Properties

Another significant area is the investigation of antitumor properties of isoquinoline derivatives. For example, research by Rivalle et al. (1983) on pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinoline and pyrido[4,3-b]carbazole derivatives revealed important modifications to enhance antitumor properties, although without a significant increase in cytotoxicity (Rivalle et al., 1983).

Neuropharmacological Applications

Research on benzamide analogues, like the work by Xu et al. (2005), has explored their potential as sigma-2 receptor probes, indicating their utility in studying sigma2 receptors in vitro with applications in neuropharmacology and potentially in cancer diagnosis (Xu et al., 2005).

Histamine Receptor Antagonism

The development of histamine-3 receptor antagonists is another application, where compounds like those studied by Zhou et al. (2012) show potential in treating neurological disorders (Zhou et al., 2012).

Antimicrobial Activity

Additionally, quinazolinone derivatives have been synthesized and evaluated for their antimicrobial activity, as in the work by Habib et al. (2013), indicating the potential of these compounds in developing new antimicrobial agents (Habib et al., 2013).